Cirsimarin

Description

Cirsimaritin, also known as 4',5-dihydroxy-6,7-dimethoxyflavone, is a flavonoid found in various natural sources, including medicinal plants such as Artemisia judaica, Cirsium japonicum, Lithocarpus dealbatus, Microtea debilis, and Ocimum sanctum . It has a molecular formula of C₁₇H₁₄O₆ and a molecular weight of approximately 314.079 daltons . Cirsimaritin has demonstrated a range of biological activities, including anti-cancer, antimicrobial, antidiabetic, antiparasitic, antioxidant, and anti-inflammatory effects . These effects are achieved through diverse mechanisms at the subcellular, cellular, and molecular levels, such as inhibiting cell membrane receptors, interfering with signaling pathways, and inhibiting transcriptional factors involved in cell promotion and proliferation .

Pharmacological reports indicate that cirsimaritin possesses antitumor, hepatoprotective, anti-inflammatory, and diuretic properties . It has shown anti-cancer activity by inducing apoptosis and inhibiting the proliferation of lung squamous cell lines . Additionally, cirsimaritin can alleviate menopause symptoms and exhibits anti-oxidant and antilipogenic activities . This molecule is considered a valuable component in pharmaceutical industries for producing antioxidants and combating free radicals .

A similar chemical compound is cirsimarin, which, like cirsimaritin, is a flavonoid found in Microtea debilis and has adenosine antagonistic properties in rats . Both compounds have potential therapeutic applications . Rosmarinus officinalis, or rosemary, contains cirsimaritin and exhibits anti-inflammatory effects by modulating inflammatory mediators . Extracts from rosemary are commonly used in cosmetics as skin conditioning and fragrance agents and have antioxidant properties .

• CAS No.: 13020-19-4
• Product Name: Cirsimarin
• Molecular Formula: C23H24O11
• Molecular Weight: 476.4 g/mol
• IUPAC Name: 5-hydroxy-6,7-dimethoxy-2-[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]chromen-4-one
• Standard InChI: InChI=1S/C23H24O11/c1-30-15-8-14-17(19(27)22(15)31-2)12(25)7-13(33-14)10-3-5-11(6-4-10)32-23-21(29)20(28)18(26)16(9-24)34-23/h3-8,16,18,20-21,23-24,26-29H,9H2,1-2H3/t16-,18-,20+,21-,23-/m1/s1
• Standard InChIKey: RETJLKUBHXTIGH-FZFRBNDOSA-N
• Canonical SMILES: COC1=C(C(=C2C(=C1)OC(=CC2=O)C3=CC=C(C=C3)OC4C(C(C(C(O4)CO)O)O)O)O)OC
• Synonyms: 2-[4-(b-D-Glucopyranosyloxy)phenyl]-5-hydroxy-6,7-dimethoxy-4H-1-Benzopyran-4-one; 5,4'-Dihydroxy-6,7-dimethoxyflavone 4'-O-b-D-glucoside
• PubChem Compound: 159460
• Last Modified: Aug 15 2023